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molecular formula C8H16O B1311735 (S)-1-Cyclohexylethanol CAS No. 3113-98-2

(S)-1-Cyclohexylethanol

Cat. No. B1311735
CAS RN: 3113-98-2
M. Wt: 128.21 g/mol
InChI Key: JMSUNAQVHOHLMX-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04888335

Procedure details

A three liter three necked round bottom flask was equipped with a thermometer, magnetic stirrer, argon inlet and outlet adapters and a one liter addition funnel containing 922 ml of 1.0 molar BH3 ·THF. 1-Methyl cyclohexanecarboxylic acid (119.2 g; 0.84 mole) was added to the reaction vessel and dissolved in 100 ml of THF. The reaction mixture was cooled with an ice bath to 5° C. the BH3 ·THF was added dropwise over 25 min maintaining the temperature between 5°-15° C. After the addition was complete, the ice bath was removed. After about 5 min, the reaction exothermed and foamed violently. A much slower addition rate and constant cooling should help to avoid this exotherm. The reaction was allowed to stir for 2 hr at room temperature under nitrogen, then 150 ml of methanol was added cautiously. When the foaming ceased, the reaction was concentrated in vacuo using low heat and the residue was treated with 100 ml of 5% acetic acid. After stirring for 30 min, the reaction was transferred to a one liter separatory funnel, diluted with water (slurry dissolved) and extracted three times with ether. The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine, dried over anhydrous magnesium sulfate, filtered through celite and concentrated in vacuo (low heat) to give 79.09 g of a clear water-white oil. The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg). Most distilled at 90° C. to give 72.11 g of 1-methyl-1-cyclohexylmethanol.
[Compound]
Name
three
Quantity
3 L
Type
reactant
Reaction Step One
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Reaction Step Three
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
1-methyl-1-cyclohexylmethanol

Identifiers

REACTION_CXSMILES
C[C:2]1([C:8]([OH:10])=O)[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1.[CH2:11]1COCC1>>[CH3:11][CH:8]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[OH:10]

Inputs

Step One
[Compound]
Name
three
Quantity
3 L
Type
reactant
Smiles
Step Two
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Smiles
CC1(CCCCC1)C(=O)O
Step Four
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
THF
Quantity
100 mL
Type
reactant
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir for 2 hr at room temperature under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise over 25 min
Duration
25 min
TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature between 5°-15° C
ADDITION
Type
ADDITION
Details
After the addition
CUSTOM
Type
CUSTOM
Details
the ice bath was removed
ADDITION
Type
ADDITION
Details
A much slower addition rate
TEMPERATURE
Type
TEMPERATURE
Details
constant cooling should
ADDITION
Type
ADDITION
Details
150 ml of methanol was added cautiously
CONCENTRATION
Type
CONCENTRATION
Details
the reaction was concentrated in vacuo
TEMPERATURE
Type
TEMPERATURE
Details
using low heat
ADDITION
Type
ADDITION
Details
the residue was treated with 100 ml of 5% acetic acid
STIRRING
Type
STIRRING
Details
After stirring for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
the reaction was transferred to a one liter separatory funnel
ADDITION
Type
ADDITION
Details
diluted with water (slurry dissolved)
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ether
WASH
Type
WASH
Details
The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered through celite and
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo (low heat)
CUSTOM
Type
CUSTOM
Details
to give 79.09 g of a clear water-white oil
DISTILLATION
Type
DISTILLATION
Details
The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg)
DISTILLATION
Type
DISTILLATION
Details
Most distilled at 90° C.

Outcomes

Product
Details
Reaction Time
 5 min
Name
1-methyl-1-cyclohexylmethanol
Type
product
Smiles
CC(O)C1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 72.11 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04888335

Procedure details

A three liter three necked round bottom flask was equipped with a thermometer, magnetic stirrer, argon inlet and outlet adapters and a one liter addition funnel containing 922 ml of 1.0 molar BH3 ·THF. 1-Methyl cyclohexanecarboxylic acid (119.2 g; 0.84 mole) was added to the reaction vessel and dissolved in 100 ml of THF. The reaction mixture was cooled with an ice bath to 5° C. the BH3 ·THF was added dropwise over 25 min maintaining the temperature between 5°-15° C. After the addition was complete, the ice bath was removed. After about 5 min, the reaction exothermed and foamed violently. A much slower addition rate and constant cooling should help to avoid this exotherm. The reaction was allowed to stir for 2 hr at room temperature under nitrogen, then 150 ml of methanol was added cautiously. When the foaming ceased, the reaction was concentrated in vacuo using low heat and the residue was treated with 100 ml of 5% acetic acid. After stirring for 30 min, the reaction was transferred to a one liter separatory funnel, diluted with water (slurry dissolved) and extracted three times with ether. The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine, dried over anhydrous magnesium sulfate, filtered through celite and concentrated in vacuo (low heat) to give 79.09 g of a clear water-white oil. The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg). Most distilled at 90° C. to give 72.11 g of 1-methyl-1-cyclohexylmethanol.
[Compound]
Name
three
Quantity
3 L
Type
reactant
Reaction Step One
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Reaction Step Three
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
1-methyl-1-cyclohexylmethanol

Identifiers

REACTION_CXSMILES
C[C:2]1([C:8]([OH:10])=O)[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1.[CH2:11]1COCC1>>[CH3:11][CH:8]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[OH:10]

Inputs

Step One
[Compound]
Name
three
Quantity
3 L
Type
reactant
Smiles
Step Two
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Smiles
CC1(CCCCC1)C(=O)O
Step Four
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
THF
Quantity
100 mL
Type
reactant
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir for 2 hr at room temperature under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise over 25 min
Duration
25 min
TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature between 5°-15° C
ADDITION
Type
ADDITION
Details
After the addition
CUSTOM
Type
CUSTOM
Details
the ice bath was removed
ADDITION
Type
ADDITION
Details
A much slower addition rate
TEMPERATURE
Type
TEMPERATURE
Details
constant cooling should
ADDITION
Type
ADDITION
Details
150 ml of methanol was added cautiously
CONCENTRATION
Type
CONCENTRATION
Details
the reaction was concentrated in vacuo
TEMPERATURE
Type
TEMPERATURE
Details
using low heat
ADDITION
Type
ADDITION
Details
the residue was treated with 100 ml of 5% acetic acid
STIRRING
Type
STIRRING
Details
After stirring for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
the reaction was transferred to a one liter separatory funnel
ADDITION
Type
ADDITION
Details
diluted with water (slurry dissolved)
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ether
WASH
Type
WASH
Details
The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered through celite and
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo (low heat)
CUSTOM
Type
CUSTOM
Details
to give 79.09 g of a clear water-white oil
DISTILLATION
Type
DISTILLATION
Details
The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg)
DISTILLATION
Type
DISTILLATION
Details
Most distilled at 90° C.

Outcomes

Product
Details
Reaction Time
 5 min
Name
1-methyl-1-cyclohexylmethanol
Type
product
Smiles
CC(O)C1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 72.11 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04888335

Procedure details

A three liter three necked round bottom flask was equipped with a thermometer, magnetic stirrer, argon inlet and outlet adapters and a one liter addition funnel containing 922 ml of 1.0 molar BH3 ·THF. 1-Methyl cyclohexanecarboxylic acid (119.2 g; 0.84 mole) was added to the reaction vessel and dissolved in 100 ml of THF. The reaction mixture was cooled with an ice bath to 5° C. the BH3 ·THF was added dropwise over 25 min maintaining the temperature between 5°-15° C. After the addition was complete, the ice bath was removed. After about 5 min, the reaction exothermed and foamed violently. A much slower addition rate and constant cooling should help to avoid this exotherm. The reaction was allowed to stir for 2 hr at room temperature under nitrogen, then 150 ml of methanol was added cautiously. When the foaming ceased, the reaction was concentrated in vacuo using low heat and the residue was treated with 100 ml of 5% acetic acid. After stirring for 30 min, the reaction was transferred to a one liter separatory funnel, diluted with water (slurry dissolved) and extracted three times with ether. The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine, dried over anhydrous magnesium sulfate, filtered through celite and concentrated in vacuo (low heat) to give 79.09 g of a clear water-white oil. The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg). Most distilled at 90° C. to give 72.11 g of 1-methyl-1-cyclohexylmethanol.
[Compound]
Name
three
Quantity
3 L
Type
reactant
Reaction Step One
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Reaction Step Three
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
THF
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
1-methyl-1-cyclohexylmethanol

Identifiers

REACTION_CXSMILES
C[C:2]1([C:8]([OH:10])=O)[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1.[CH2:11]1COCC1>>[CH3:11][CH:8]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[OH:10]

Inputs

Step One
[Compound]
Name
three
Quantity
3 L
Type
reactant
Smiles
Step Two
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
1-Methyl cyclohexanecarboxylic acid
Quantity
119.2 g
Type
reactant
Smiles
CC1(CCCCC1)C(=O)O
Step Four
[Compound]
Name
·THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
THF
Quantity
100 mL
Type
reactant
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir for 2 hr at room temperature under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise over 25 min
Duration
25 min
TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature between 5°-15° C
ADDITION
Type
ADDITION
Details
After the addition
CUSTOM
Type
CUSTOM
Details
the ice bath was removed
ADDITION
Type
ADDITION
Details
A much slower addition rate
TEMPERATURE
Type
TEMPERATURE
Details
constant cooling should
ADDITION
Type
ADDITION
Details
150 ml of methanol was added cautiously
CONCENTRATION
Type
CONCENTRATION
Details
the reaction was concentrated in vacuo
TEMPERATURE
Type
TEMPERATURE
Details
using low heat
ADDITION
Type
ADDITION
Details
the residue was treated with 100 ml of 5% acetic acid
STIRRING
Type
STIRRING
Details
After stirring for 30 min
Duration
30 min
CUSTOM
Type
CUSTOM
Details
the reaction was transferred to a one liter separatory funnel
ADDITION
Type
ADDITION
Details
diluted with water (slurry dissolved)
EXTRACTION
Type
EXTRACTION
Details
extracted three times with ether
WASH
Type
WASH
Details
The combined ether extracts were washed twice with saturated sodium bicarbonate, twice with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered through celite and
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo (low heat)
CUSTOM
Type
CUSTOM
Details
to give 79.09 g of a clear water-white oil
DISTILLATION
Type
DISTILLATION
Details
The oil was distilled on a Kugelrohr apparatus at 75°-130° C. (25 mm of Hg)
DISTILLATION
Type
DISTILLATION
Details
Most distilled at 90° C.

Outcomes

Product
Details
Reaction Time
 5 min
Name
1-methyl-1-cyclohexylmethanol
Type
product
Smiles
CC(O)C1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 72.11 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.